3,3'-Diiodo-L-thyronine

Description

Overview of 3,3'-Diiodo-L-thyronine

3,3'-Diiodo-L-thyronine, also known as L-3,3'-diiodothyronine or 3,3'-T2, is a naturally occurring iodinated derivative of thyronine. It is part of the thyroid hormone family and plays a crucial role in various metabolic processes within the human body. The molecular formula for 3,3'-Diiodo-L-thyronine is $C_{15}H_{13}I_2NO_4$
with a molecular weight of approximately 525.08 g/mol .

Biological Role and Metabolism

3,3'-Diiodo-L-thyronine has been identified as a human metabolite with various biological functions. Research indicates that it may have roles in modulating thyroid function and influencing metabolic rates.

Thyroid Function

Studies have shown that concentrations of 3,3'-Diiodo-L-thyronine can vary with age and health status. For instance, higher levels of this compound have been associated with a lower incidence of critical illnesses among hospitalized patients .

Metabolic Effects

Research indicates that this compound may influence metabolic pathways related to energy expenditure and lipid metabolism. Its effects are considered less potent than those of other thyroid hormones like triiodothyronine (T3), but it still exhibits significant biological activity .

Potential Therapeutic Uses

The unique properties of 3,3'-Diiodo-L-thyronine suggest potential therapeutic applications in conditions associated with thyroid dysfunction and metabolic disorders.

Research Findings

Recent studies have explored the relationship between serum levels of 3,3'-Diiodo-L-thyronine and various health outcomes:

• In a cohort study, higher quartiles of serum concentrations were linked to reduced rates of critical illness and improved patient outcomes .

• Another study indicated that administration of related compounds could affect thyroid hormone receptor activity and metabolic processes .

Comparative Analysis with Other Thyroid Hormones

To understand the distinct role of 3,3'-Diiodo-L-thyronine, it is useful to compare it with other thyroid hormones such as T4 (thyroxine) and T3 (triiodothyronine). The following table summarizes key differences:

Property	T4 (Thyroxine)	T3 (Triiodothyronine)	3,3'-Diiodo-L-thyronine
Molecular Formula	$$
C_{15}H_{11}I_4NO_4 $$	$$
C_{15}H_{12}I_3NO_4 $$	$$
C_{15}H_{13}I_2NO_4 $$
Molecular Weight	~776 g/mol	~651 g/mol	~525 g/mol
Biological Activity	Precursor hormone	Active thyroid hormone	Metabolite
Potency	High	Very high	Moderate

• CAS No.: 4604-41-5
• Product Name: 3,3'-Diiodo-L-thyronine
• Molecular Formula: C15H13I2NO4
• Molecular Weight: 525.08 g/mol
• IUPAC Name: (2S)-2-amino-3-[4-(4-hydroxy-3-iodophenoxy)-3-iodophenyl]propanoic acid
• Standard InChI: InChI=1S/C15H13I2NO4/c16-10-7-9(2-3-13(10)19)22-14-4-1-8(5-11(14)17)6-12(18)15(20)21/h1-5,7,12,19H,6,18H2,(H,20,21)/t12-/m0/s1
• Standard InChIKey: CPCJBZABTUOGNM-LBPRGKRZSA-N
• Isomeric SMILES: C1=CC(=C(C=C1C[C@@H](C(=O)O)N)I)OC2=CC(=C(C=C2)O)I
• SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)O)I
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)O)I
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: 3,3'-diiodothyronine; 3,3'-diiodothyronine, (DL)-isomer; 3,3'-diiodothyronine, (L)-isomer; 3,3'-diiodothyronine, (L)-isomer, 125I-labeled; 3,3'-T2
• PubChem Compound: 107564
• Last Modified: Sep 14 2023